Cas no 2230808-64-5 (3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene)

• Product Name: 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene
• CAS No: 2230808-64-5
• MF: C₁₀H₇BrF₂
• MW: 245.063389062881
• CID: 6327192
• PubChem ID: 137965693
• Update Time: 2025-05-30

3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene
• 3-Bromo-1,1-difluoro-1,1a,6,6a-tetrahydrocyclopropa[a]indene
• 3-Bromo-1,1-difluoro-6,6a-dihydro-1aH-cyclopropa[a]indene
• 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropa[a]indene
• EN300-2008081
• 2230808-64-5
• Z3272554779

• Inchi： 1S/C10H7BrF2/c11-6-2-1-5-3-8-9(7(5)4-6)10(8,12)13/h1-2,4,8-9H,3H2
• InChI Key： DHAYOQSGJKTRHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C(C1C2)(F)F

Computed Properties

• Exact Mass: 243.96992g/mol
• Monoisotopic Mass: 243.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene

Introduction to 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene (CAS No. 2230808-64-5)

3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene, identified by its Chemical Abstracts Service (CAS) number 2230808-64-5, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of heterocyclic compounds featuring a cyclopropaaindene core structure, which is characterized by its unique fused ring system consisting of a cyclopropane ring and an indene moiety. The presence of both bromine and fluorine substituents in the molecule imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The bromo and fluoro substituents in 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene play crucial roles in its reactivity and functionality. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the geminal difluorine group enhances lipophilicity and metabolic stability. These features make the compound particularly useful in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from cyclopropaaindene scaffolds. The structural rigidity provided by the cyclopropane ring contributes to high binding affinity with biological targets, while the indene moiety introduces conformational flexibility. This balance has led to the exploration of 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene as a key building block in drug discovery initiatives.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in diseases such as cancer. The ability to modify the bromo and fluoro positions allows for fine-tuning of binding interactions with kinase active sites. For instance, recent studies have demonstrated that derivatives of 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene can be engineered to selectively inhibit specific kinases while minimizing off-target effects.

Another area where 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene has shown promise is in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, disrupting critical steps in viral replication. Researchers have leveraged its reactivity to develop novel inhibitors that exhibit potent antiviral activity against various strains of viruses.

The synthesis of 3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene itself is a testament to the advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled efficient construction of its complex framework. The introduction of fluorine atoms at the 1-position has been particularly challenging but achievable through carefully optimized protocols that ensure high regioselectivity and yield.

In conclusion,3-bromo-1,1-difluoro-1H,1aH,6H,6aH-cyclopropaaindene (CAS No. 2230808-64-5) represents a significant advancement in medicinal chemistry. Its unique structural features and functional groups make it an invaluable tool for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new applications for this compound,3-bromo-1,1-difluoro-1H,1aH,6^H,6^aH-cyclopropaaindene, its importance is expected to grow even further.